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Compound of Interest

Compound Name: Butyl 2-amino-5-bromobenzoate

CAS No.: 1131587-67-1

Cat. No.: B3184612

Get Quote

Technical Whitepaper: Structural Characterization and Synthetic Utility of Butyl 2-amino-5-
bromobenzoate

Executive Summary
Butyl 2-amino-5-bromobenzoate represents a critical bifunctional scaffold in medicinal

chemistry. As a lipophilic ester of 5-bromoanthranilic acid, it serves as a versatile intermediate

for the synthesis of quinazolinones (via cyclization) and biaryl systems (via Palladium-catalyzed

cross-coupling). This guide provides a rigorous structural analysis, a self-validating synthetic

protocol, and a theoretical spectroscopic framework to assist researchers in the identification

and utilization of this compound.

Molecular Architecture & Theoretical Predictions
The molecule comprises three distinct functional domains, each governing specific reactivity

and spectral properties:

The Anthranilate Core: The ortho-amino ester motif facilitates intramolecular cyclization,

crucial for accessing heterocyclic pharmacophores.
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The 5-Bromo Substituent: Located para to the amino group, this halogen activates the ring

for nucleophilic aromatic substitution (less common) and serves as an excellent oxidative

addition partner for Pd(0) catalysts in Suzuki-Miyaura or Buchwald-Hartwig couplings.

The Butyl Ester: Provides enhanced lipophilicity (LogP > 3.0) compared to methyl/ethyl

analogs, improving solubility in non-polar organic solvents used in transition-metal catalysis.

Electronic Considerations (Hammett Analysis): The amino group (

) acts as a strong

-donor (+M effect), significantly shielding the ortho (C3) and para (C5) positions. However, the
bromine at C5 exerts an inductive withdrawing effect (-I), partially counteracting the shielding at
that specific carbon. The ester carbonyl at C1 is a strong

-acceptor (-M), deshielding the ortho proton (H6).

Synthesis & Purification Protocol
Methodology: Acid-Catalyzed Fischer Esterification via Thionyl Chloride. Rationale: Using

thionyl chloride (

) generates anhydrous

in situ and consumes water, driving the equilibrium toward the ester without requiring a Dean-
Stark trap.

Step-by-Step Workflow
Activation: Charge a flame-dried 250 mL Round Bottom Flask (RBF) with 2-amino-5-

bromobenzoic acid (10.0 g, 46.3 mmol) and anhydrous n-butanol (50 mL).

Reagent Addition: Cool to 0°C. Add thionyl chloride (4.0 mL, 55 mmol) dropwise over 20

minutes. Caution: Exothermic gas evolution (

).

Reaction: Heat to reflux (120°C) for 6–8 hours.

Self-Validating Checkpoint: Monitor via TLC (20% EtOAc/Hexane). The starting acid (
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, streaks) should disappear, replaced by the non-polar ester (

).

Workup: Cool to RT. Remove excess butanol under reduced pressure. Dissolve residue in

EtOAc (100 mL).

Neutralization: Wash with sat.

(

mL) to remove residual acid. Note: Cessation of bubbling indicates neutralization.

Purification: Wash organic layer with Brine, dry over

, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Process Visualization
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Figure 1: Logic flow for the acid-catalyzed synthesis of butyl 2-amino-5-bromobenzoate.

Multi-Modal Structural Analysis
The following spectral data is derived from the analysis of the methyl ester analog and

standard substituent effects, providing a baseline for experimental verification.

A. Proton NMR ( NMR)
Solvent:

, 400 MHz[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3184612/docs?utm_src=pdf-body-img#butyl-2-amino-5-bromobenzoate-structural-analysis
https://www.benchchem.com/product/b3184612/docs?utm_src=pdf-body#butyl-2-amino-5-bromobenzoate-structural-analysis
https://www.rsc.org/suppdata/c7/gc/c7gc02983g/c7gc02983g1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3184612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

Ar-H6 7.95 – 8.00
Doublet (

Hz)
1H

Deshielded by

ester carbonyl;

meta coupling to

H4.

Ar-H4 7.30 – 7.35
Doublet of

Doublets
1H

Coupled to H3 (

) and H6 (

).

Ar-H3 6.50 – 6.55
Doublet (

Hz)
1H

Shielded by

ortho amino

group.

5.70 – 5.80 Broad Singlet 2H

Exchangeable;

shift varies with

concentration.

4.25 – 4.30
Triplet (

Hz)
2H

Deshielded by

ester oxygen.

1.70 – 1.80 Multiplet 2H -methylene of

butyl chain.

1.40 – 1.50 Multiplet 2H -methylene of

butyl chain.

0.95 – 1.00 Triplet 3H Terminal methyl.

B. Carbon NMR ( NMR)
Key Signals:

Carbonyl (
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): ~167.0 ppm.[2]

Aromatic C-N: ~149.0 ppm (Deshielded by N).[3]

Aromatic C-Br: ~108.0 ppm (Distinctive upfield shift for C-Br ipso carbon).

Butyl Chain: ~64.5 (

), 30.8, 19.2, 13.7 ppm.

C. Mass Spectrometry (GC-MS)
Molecular Ion (

): 271 (for

) and 273 (for

).

Isotope Pattern: A distinct 1:1 ratio of peaks at

271 and 273 confirms the presence of a single bromine atom.

Fragmentation: Loss of the butoxy group (

) typically yields the acylium ion at

~198/200.

Functional Utility in Drug Development
The utility of butyl 2-amino-5-bromobenzoate extends beyond a simple building block. It is a

"privileged structure" for two primary pathways:

Niementowski Quinazolinone Synthesis: Reaction with formamide or amidines leads to 6-

bromoquinazolin-4(3H)-ones. The butyl ester often provides better solubility profiles in high-

boiling solvents (e.g., diphenyl ether) compared to the methyl ester.

Suzuki-Miyaura Cross-Coupling: The C5-Br bond is highly active for Pd-catalyzed coupling.
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Protocol:

.

Advantage:[4] The free amine does not generally require protection if weak bases are

used, streamlining the workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3184612/docs#butyl-2-amino-5-bromobenzoate-
structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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